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Compound of Interest

Compound Name: L-659877

CAS No.: 125989-12-0

Cat. No.: B1673830

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for L-659,877 was found in the available

public domain. The following guidance is based on general best practices for the disposal of

research-grade peptides and potent neurokinin receptor antagonists. Researchers, scientists,

and drug development professionals must consult their institution's Environmental Health and

Safety (EHS) department for specific protocols and comply with all local, state, and federal

regulations.

Proper disposal of the neurokinin receptor antagonist L-659,877 is critical to ensure personnel

safety and environmental protection. As with any potent research chemical, a thorough

understanding of its properties and associated hazards is the first step in responsible waste

management.

Chemical and Physical Properties of L-659,877
A summary of the known properties of L-659,877 is provided below. This information should be

used in conjunction with your institution's specific safety and disposal protocols.
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Property Value

Form Powder

Color White

Storage Temperature -20°C

Pre-Disposal and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle L-659,877 with appropriate

personal protective equipment (PPE). This serves as the primary barrier against accidental

exposure.[1]

Gloves: Wear chemical-resistant disposable gloves, such as nitrile. If gloves become

contaminated, change them immediately.[1]

Eye Protection: Safety glasses or goggles are mandatory to protect against accidental

splashes, especially when handling the powdered form or solutions.[1]

Lab Coat: A lab coat or protective gown should always be worn over standard clothing to

protect the skin.[1]

All handling of L-659,877 should be confined to a designated laboratory area or a chemical

fume hood to prevent cross-contamination.[1]

Step-by-Step Disposal Protocol
The following protocol outlines a general procedure for the disposal of small quantities of L-

659,877 typically used in a research setting.

Waste Segregation: All waste contaminated with L-659,877, including used vials, pipette tips,

gloves, and other consumables, must be collected in designated and clearly labeled

hazardous waste containers.[1][2] Never dispose of this material in regular trash or down the

drain.[1][3]

Inactivation (Recommended for Liquid Waste): While not always mandatory for all research

peptides, inactivation provides an additional layer of safety. A common method for peptide
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inactivation is chemical degradation through hydrolysis. This can be achieved by treating the

peptide solution with a strong acid (e.g., 1M HCl) or a strong base (e.g., 1M NaOH) for a

minimum of 24 hours to break the peptide bonds.[4]

Neutralization: Following the inactivation period, the acidic or basic solution must be

neutralized. For acidic solutions, slowly add a base like sodium bicarbonate until the pH is

between 6.0 and 8.0. For basic solutions, slowly add an acid to achieve the same pH range.

[4]

Solid Waste Management: All solid waste contaminated with L-659,877 should be placed in a

designated solid chemical waste container. This container must be clearly labeled with

"Hazardous Chemical Waste" and the name of the chemical.[2][4]

Storage Pending Disposal: Store the labeled hazardous waste containers in a designated,

secure secondary containment area, away from incompatible materials, until they are

collected by your institution's EHS department.[4]

Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed chemical waste disposal contractor.[1][3][4]

Decontamination of Laboratory Equipment
Any laboratory equipment that has come into contact with L-659,877 must be thoroughly

decontaminated.

Initial Cleaning: Remove any visible contamination from the equipment surfaces using

absorbent pads.

Chemical Decontamination: A common method for decontaminating equipment is to use a

10% bleach solution, allowing for a contact time of at least 30 minutes.[5][6] For surfaces

that may be corroded by bleach, an enzymatic detergent can be used.[7]

Rinsing: After decontamination, thoroughly rinse the equipment with water to remove any

residual cleaning agents.[6]

Disposal Workflow Diagram
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The following diagram illustrates the general decision-making process and procedural flow for

the proper disposal of L-659,877.
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Caption: General workflow for the disposal of L-659,877.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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